Cas no 29584-66-5 (3-(3,5-dimethoxyphenyl)prop-2-en-1-ol)

3-(3,5-Dimethoxyphenyl)prop-2-en-1-ol is a versatile intermediate in organic synthesis, characterized by its conjugated enol structure and dimethoxy-substituted aromatic ring. This compound is particularly valuable in the preparation of fine chemicals, pharmaceuticals, and specialty materials due to its reactive hydroxyl and alkene functionalities. The electron-donating methoxy groups enhance its utility in electrophilic aromatic substitution and cross-coupling reactions. Its stability under standard conditions and compatibility with various synthetic methodologies make it a preferred choice for constructing complex molecular architectures. The compound’s well-defined structure and purity ensure reproducibility in research and industrial applications, supporting advancements in medicinal chemistry and material science.
3-(3,5-dimethoxyphenyl)prop-2-en-1-ol structure
29584-66-5 structure
Product Name:3-(3,5-dimethoxyphenyl)prop-2-en-1-ol
CAS No:29584-66-5
MF:C11H14O3
MW:194.227063655853
CID:1440096
PubChem ID:101218948
Update Time:2025-05-21

3-(3,5-dimethoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-ol, 3-(3,5-dimethoxyphenyl)-, (2E)-
    • 3-(3,5-dimethoxyphenyl)prop-2-en-1-ol
    • DTXSID101265173
    • EN300-1853217
    • 29584-66-5
    • (2E)-3-(3,5-Dimethoxyphenyl)-2-propen-1-ol
    • Inchi: 1S/C11H14O3/c1-13-10-6-9(4-3-5-12)7-11(8-10)14-2/h3-4,6-8,12H,5H2,1-2H3/b4-3+
    • InChI Key: OPEPJTFZAYIGKJ-ONEGZZNKSA-N
    • SMILES: O(C)C1C=C(C=C(/C=C/CO)C=1)OC

Computed Properties

  • Exact Mass: 194.09432
  • Monoisotopic Mass: 194.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69

3-(3,5-dimethoxyphenyl)prop-2-en-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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